Cas no 159427-62-0 (3-(Methoxycarbonyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(Methoxycarbonyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid
• CAS No: 159427-62-0
• MF: C₇H₇N₃O₆
• MW: 229.146981477737
• CID: 1092616
• PubChem ID: 10263199
• Update Time: 2025-10-28

3-(Methoxycarbonyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxycarbonyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid
• 5-methoxycarbonyl-2-methyl-4-nitropyrazole-3-carboxylic acid
• 159427-62-0
• SCHEMBL6999112
• 3-(Methoxycarbonyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxylicacid

• Inchi： 1S/C7H7N3O6/c1-9-5(6(11)12)4(10(14)15)3(8-9)7(13)16-2/h1-2H3,(H,11,12)
• InChI Key： CINVTFFWFQPGRN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=C(C(=O)O)N(C)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 229.03348495g/mol
• Monoisotopic Mass: 229.03348495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(Methoxycarbonyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid

3-(Methoxycarbonyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS No. 159427-62-0): A Comprehensive Overview

3-(Methoxycarbonyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS No. 159427-62-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MCMNP, is a member of the pyrazole family and possesses a unique structure that makes it an attractive candidate for various applications, including drug development and chemical synthesis.

The molecular structure of 3-(Methoxycarbonyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid is characterized by a pyrazole ring substituted with a methoxycarbonyl group at the 3-position, a methyl group at the 1-position, and a nitro group at the 4-position. The carboxylic acid group at the 5-position further enhances its reactivity and functional versatility. This combination of functional groups provides a robust platform for exploring its potential in various chemical reactions and biological activities.

In recent years, MCMNP has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. The nitro group in the molecule can be reduced to an amino group, which can then be further modified to introduce various functional groups, making it a valuable building block in drug design. Additionally, the presence of the carboxylic acid group allows for the formation of esters and amides, which can be crucial for optimizing the pharmacokinetic properties of drug candidates.

Research has shown that MCMNP exhibits promising biological activities. For instance, studies have demonstrated its potential as an anti-inflammatory agent. The nitro group in the molecule can be metabolized to produce nitric oxide (NO), which is known to have anti-inflammatory effects. Furthermore, the pyrazole ring itself has been associated with anti-inflammatory properties, making MCMNP a dual-action compound with enhanced therapeutic potential.

Beyond its anti-inflammatory properties, MCMNP has also shown promise in other therapeutic areas. Recent studies have explored its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. The unique combination of functional groups in the molecule allows it to interfere with viral replication processes, making it a promising candidate for further investigation in this field.

In addition to its therapeutic applications, MCMNP has found use in chemical synthesis and materials science. Its reactivity and functional versatility make it an ideal starting material for synthesizing a wide range of compounds. For example, it can be used to prepare various esters and amides, which are important intermediates in the synthesis of polymers and other advanced materials.

The synthesis of MCMNP typically involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the methoxycarbonyl, methyl, nitro, and carboxylic acid groups. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For instance, green chemistry approaches have been developed to minimize waste and reduce the use of hazardous reagents.

The safety profile of MCMNP is another important consideration in its use. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure safety in laboratory settings. Researchers should adhere to standard safety protocols when working with this compound to prevent any potential risks.

In conclusion, 3-(Methoxycarbonyl)-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS No. 159427-62-0) is a multifaceted compound with significant potential in various fields of research and application. Its unique molecular structure and functional versatility make it an attractive candidate for drug development, chemical synthesis, and materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.